Cas no 2229627-10-3 (2-(4-fluoro-3-nitrophenyl)-2-methylpropan-1-amine)

• Product Name: 2-(4-fluoro-3-nitrophenyl)-2-methylpropan-1-amine
• CAS No: 2229627-10-3
• MF: C₁₀H₁₃FN₂O₂
• MW: 212.220825910568
• CID: 5914135
• PubChem ID: 165675472
• Update Time: 2025-06-30

2-(4-fluoro-3-nitrophenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-3-nitrophenyl)-2-methylpropan-1-amine
• EN300-1822394
• 2229627-10-3

• Inchi： 1S/C10H13FN2O2/c1-10(2,6-12)7-3-4-8(11)9(5-7)13(14)15/h3-5H,6,12H2,1-2H3
• InChI Key： VNXSWJGFDGEAKS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])C(C)(C)CN

Computed Properties

• Exact Mass: 212.09610582g/mol
• Monoisotopic Mass: 212.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(4-fluoro-3-nitrophenyl)-2-methylpropan-1-amine

2-(4-Fluoro-3-Nitrophenyl)-2-Methylpropan-1-Amine: A Comprehensive Overview

2-(4-Fluoro-3-Nitrophenyl)-2-Methylpropan-1-Amine is a versatile organic compound with the CAS Registry Number 2229627-10-3. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications. The molecule consists of a fluorine-substituted nitrobenzene ring attached to a methyl-substituted amine group, making it a valuable building block for various chemical syntheses.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(4-fluoro-3-nitrophenyl)-2-methylpropan-1-amine through multi-step processes involving nitration, fluorination, and alkylation reactions. These methods have improved the yield and purity of the compound, making it more accessible for research and industrial applications. The compound's structure allows for further functionalization, enabling its use in the development of novel pharmaceuticals, agrochemicals, and advanced materials.

The fluorine atom at the para position of the benzene ring contributes to the compound's electronic properties, enhancing its reactivity in certain chemical transformations. Similarly, the nitro group at the meta position imparts strong electron-withdrawing effects, which can be exploited in designing molecules with specific electronic characteristics. The methyl group attached to the amine moiety adds steric bulk, influencing the compound's solubility and stability under various conditions.

One of the most promising applications of 2-(4-fluoro-3-nitrophenyl)-2-methylpropan-1-amine is in drug discovery. Researchers have utilized this compound as a precursor for developing bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, making them potential candidates for therapeutic interventions.

In addition to its pharmaceutical applications, 2-(4-fluoro-3-nitrophenyl)-2-methylpropan-1-amine has found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in designing catalysts for organic transformations. Furthermore, the compound's unique electronic properties make it a candidate for applications in optoelectronic devices and sensors.

Recent studies have also explored the environmental impact of 2-(4-fluoro-3-nitrophenyl)-2-methylpropan-1-amine and its derivatives. Researchers have investigated their biodegradability and toxicity profiles to ensure their safe use in industrial processes. These studies have provided valuable insights into optimizing synthesis routes and minimizing ecological risks associated with their production and application.

In conclusion, 2-(4-fluoro-3-nitrophenyl)-2-methylpropan-1-amine is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its structural versatility, combined with recent advancements in synthetic methods and application development, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.